Cas no 92436-56-1 (3,4-DICHLORO-3',4'-DIMETHOXYBENZOPHENONE)

• Product Name: 3,4-DICHLORO-3',4'-DIMETHOXYBENZOPHENONE
• CAS No: 92436-56-1
• MF: C₁₅H₁₂Cl₂O₃
• MW: 311.159982681274
• CID: 1005108
• PubChem ID: 2758089
• Update Time: 2025-04-24

3,4-DICHLORO-3',4'-DIMETHOXYBENZOPHENONE Chemical and Physical Properties

Names and Identifiers

• 3,4-DICHLORO-3',4'-DIMETHOXYBENZOPHENONE
• (3,4-dichlorophenyl)-(3,4-dimethoxyphenyl)methanone
• 3,4-dimethoxy-3,'4'-dichlorobenzophenone
• AKOS009346302
• 92436-56-1
• MFCD06201546
• (3,4-Dichloro-phenyl)-(3,4-dimethoxy-phenyl)-methanone
• DTXSID10374168

• MDL： MFCD06201546
• Inchi： 1S/C15H12Cl2O3/c1-19-13-6-4-10(8-14(13)20-2)15(18)9-3-5-11(16)12(17)7-9/h3-8H,1-2H3
• InChI Key： HBTWAOHVLLQGCB-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C(C1C=CC(=C(C=1)OC)OC)=O)Cl

Computed Properties

• Exact Mass: 310.01600
• Monoisotopic Mass: 310.0163496g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53000
• LogP: 4.24160

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones

Additional information on 3,4-DICHLORO-3',4'-DIMETHOXYBENZOPHENONE

3,4-DICHLORO-3',4'-DIMETHOXYBENZOPHENONE (CAS No. 92436-56-1): Properties, Applications, and Market Insights

3,4-Dichloro-3',4'-dimethoxybenzophenone (CAS No. 92436-56-1) is a specialized organic compound that has garnered significant attention in the chemical and pharmaceutical industries. This benzophenone derivative is characterized by its unique molecular structure, which includes dichloro and dimethoxy functional groups. These features contribute to its distinct chemical properties, making it a valuable intermediate in various synthetic processes.

The compound's molecular formula is C₁₅H₁₂Cl₂O₃, with a molecular weight of 311.16 g/mol. Its chemical structure combines the aromatic properties of benzophenone with the electron-withdrawing effects of chlorine atoms and the electron-donating nature of methoxy groups. This balance of electronic properties makes 3,4-dichloro-3',4'-dimethoxybenzophenone particularly useful in photochemical applications and as a building block for more complex molecules.

One of the most common questions researchers ask about this compound is "What are the applications of 3,4-dichloro-3',4'-dimethoxybenzophenone?" This reflects the growing interest in its potential uses. Currently, the compound serves as a key intermediate in the synthesis of advanced materials, particularly in the development of organic electronic materials and photoactive compounds. Its ability to absorb specific wavelengths of light makes it valuable in light-sensitive applications.

In the pharmaceutical sector, 3,4-dichloro-3',4'-dimethoxybenzophenone derivatives have shown promise in medicinal chemistry research. While not a drug itself, this compound's structural features make it an important precursor in the synthesis of potential therapeutic agents. Researchers are particularly interested in its potential role in creating molecules with specific biological activities, though this remains an area of active investigation.

The compound's physical properties include typically appearing as a crystalline solid at room temperature, with moderate solubility in common organic solvents. Its melting point ranges between 120-125°C, and it demonstrates good thermal stability, making it suitable for various chemical processes. These characteristics are frequently searched by chemists evaluating the compound for specific applications.

From a market perspective, demand for 3,4-dichloro-3',4'-dimethoxybenzophenone CAS 92436-56-1 has been steadily increasing, particularly in regions with strong specialty chemical industries. The compound's niche applications in material science and pharmaceutical research have driven this growth. Current market trends show particular interest from manufacturers of advanced materials and research institutions focusing on organic electronics.

Environmental and safety considerations for handling 3,4-dichloro-3',4'-dimethoxybenzophenone follow standard laboratory protocols for organic compounds. While not classified as highly hazardous, proper personal protective equipment (PPE) including gloves and safety glasses is recommended when working with this material. This information addresses another common query about "safety precautions for 3,4-dichloro-3',4'-dimethoxybenzophenone" that appears in search trends.

The synthesis of 3,4-dichloro-3',4'-dimethoxybenzophenone typically involves multi-step organic reactions starting from appropriately substituted benzene derivatives. The precise route often depends on the desired purity and scale of production. This technical aspect generates significant search interest among synthetic chemists looking for "synthesis methods for benzophenone derivatives."

Analytical characterization of CAS 92436-56-1 typically employs techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods confirm the compound's identity and purity, which is crucial for research and industrial applications. The availability of high-purity 3,4-dichloro-3',4'-dimethoxybenzophenone is essential for reproducible results in sensitive applications.

Looking to the future, research into 3,4-dichloro-3',4'-dimethoxybenzophenone applications continues to expand. Emerging areas of interest include its potential use in organic photovoltaic materials and as a component in specialty coatings. The compound's unique electronic properties make it particularly interesting for these advanced applications, aligning with current trends in sustainable material development.

For researchers and industry professionals seeking 3,4-dichloro-3',4'-dimethoxybenzophenone suppliers, it's important to verify the compound's specifications and certificates of analysis. The market offers various grades of purity, with higher purity grades commanding premium prices due to their suitability for sensitive applications. This commercial aspect completes the picture of this interesting and valuable chemical compound.